Cas no 2034456-49-8 (2-bromo-N-[3-(3-chlorophenyl)-3-hydroxypropyl]benzamide)

• Product Name: 2-bromo-N-[3-(3-chlorophenyl)-3-hydroxypropyl]benzamide
• CAS No: 2034456-49-8
• MF: C₁₆H₁₅BrClNO₂
• MW: 368.652802705765
• CID: 5378868
• Update Time: 2025-10-28

2-bromo-N-[3-(3-chlorophenyl)-3-hydroxypropyl]benzamide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-N-[3-(3-chlorophenyl)-3-hydroxypropyl]benzamide

• Inchi： 1S/C16H15BrClNO2/c17-14-7-2-1-6-13(14)16(21)19-9-8-15(20)11-4-3-5-12(18)10-11/h1-7,10,15,20H,8-9H2,(H,19,21)
• InChI Key： BYXOHHOBAYIDOH-UHFFFAOYSA-N
• SMILES： C(NCCC(C1=CC=CC(Cl)=C1)O)(=O)C1=CC=CC=C1Br

Additional information on 2-bromo-N-[3-(3-chlorophenyl)-3-hydroxypropyl]benzamide

2-Bromo-N-[3-(3-Chlorophenyl)-3-Hydroxypropyl]Benzamide: A Comprehensive Overview

2-Bromo-N-[3-(3-Chlorophenyl)-3-Hydroxypropyl]Benzamide, also known by its CAS number 2034456-49-8, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines a bromine atom, a benzamide group, and a hydroxyl-substituted propyl chain attached to a chlorophenyl ring. Its molecular formula is C16H17BrClNO, and it has a molecular weight of 385.7 g/mol.

The synthesis of 2-Bromo-N-[3-(3-Chlorophenyl)-3-Hydroxypropyl]Benzamide involves a series of carefully controlled reactions, including nucleophilic substitution and amide formation. Recent studies have highlighted its potential applications in drug design, particularly in the development of bioactive molecules with specific pharmacological properties.

One of the most notable aspects of this compound is its ability to act as a precursor in the synthesis of more complex molecules. For instance, researchers have utilized it in the construction of heterocyclic compounds, which are essential components in many pharmaceutical agents. The presence of both bromine and chlorine atoms in its structure makes it highly reactive, enabling it to participate in various substitution and elimination reactions.

In terms of biological activity, 2-Bromo-N-[3-(3-Chlorophenyl)-3-Hydroxypropyl]Benzamide has shown promise in preliminary assays targeting enzyme inhibition and receptor modulation. A study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits moderate inhibitory activity against certain kinases, suggesting its potential role in anti-cancer drug development.

The structural versatility of this compound also makes it an attractive candidate for materials science applications. Its ability to form stable amide bonds allows for the creation of polymer networks with tailored mechanical and thermal properties. Recent advancements in polymer chemistry have explored the use of this compound as a building block for biodegradable materials, which could find applications in packaging and biomedical devices.

From an environmental perspective, understanding the degradation pathways of 2-Bromo-N-[3-(3-Chlorophenyl)-3-Hydroxypropyl]Benzamide is crucial for assessing its ecological impact. Studies have shown that under specific conditions, such as exposure to UV light or microbial action, the compound undergoes hydrolysis to form less complex byproducts. These findings are particularly relevant for industries engaged in chemical manufacturing and waste management.

In conclusion, 2-Bromo-N-[3-(3-Chlorophenyl)-3-Hydroxypropyl]Benzamide, with its CAS number 2034456-49-8, stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical properties, coupled with recent research advancements, position it as a valuable tool in both academic and industrial settings.